Cas no 70329-36-1 ((2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid)
70329-36-1 structure
Product Name:(2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid
CAS No:70329-36-1
MF:C8H8O2S
MW:168.212921142578
CID:1743421
PubChem ID:2060001
Update Time:2025-04-21
(2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(5-methyl-2-thienyl)-, (E)-
- 3-(5-methylthiophen-2-yl)prop-2-enoic acid
- (2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid
- CS-0031380
- 3-(5-methylthiophen-2-yl)acrylic acid
- 2-Propenoic acid, 3-(5-methyl-2-thienyl)-
- AS-67403
- 2-Propenoicacid,3-(5-methyl-2-thienyl)-,(E)-
- 3-(5-Methyl-2-thienyl)-2-propenoic acid
- CHEMBL1651772
- HMS1783L06
- SCHEMBL2717244
- MHOAQQYXASUJOT-SNAWJCMRSA-N
- EN300-364955
- EN300-12201
- D72574
- AKOS008031199
- 70329-36-1
- (E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid
- 14770-88-8
- (2E)-3-(5-methylthien-2-yl)acrylic acid
- (2E)-3-(5-methyl-2-thienyl)acrylic acid
- Z2942853021
- (E)-3-(5-METHYLTHIOPHEN-2-YL)ACRYLIC ACID
- W17624
- AS-65154
- NCGC00321863-01
- VCA32936
- AB01318139-02
- MFCD03002761
- SCHEMBL2717247
-
- MDL: MFCD03002761
- Inchi: 1S/C8H8O2S/c1-6-2-3-7(11-6)4-5-8(9)10/h2-5H,1H3,(H,9,10)/b5-4+
- InChI Key: MHOAQQYXASUJOT-SNAWJCMRSA-N
- SMILES: S1C(/C=C/C(=O)O)=CC=C1C
Computed Properties
- Exact Mass: 168.02454
- Monoisotopic Mass: 168.02450067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- PSA: 37.3
(2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM363648-1g |
(E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid |
70329-36-1 | 95%+ | 1g |
$264 | 2024-07-24 | |
| Key Organics Ltd | AS-67403-1MG |
(2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid |
70329-36-1 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | AS-67403-5MG |
(2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid |
70329-36-1 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | AS-67403-10MG |
(2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid |
70329-36-1 | >95% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | AS-67403-250MG |
(2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid |
70329-36-1 | >95% | 0.25 g |
£179.00 | 2023-07-11 | |
| Key Organics Ltd | AS-67403-1G |
(2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid |
70329-36-1 | >95% | 1g |
£238.00 | 2025-02-08 | |
| Key Organics Ltd | AS-67403-100MG |
(2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid |
70329-36-1 | >95% | 100mg |
£123.00 | 2025-02-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1133113-100mg |
(E)-3-(5-Methylthiophen-2-yl)acrylic acid |
70329-36-1 | 98% | 100mg |
¥489.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1133113-250mg |
(E)-3-(5-Methylthiophen-2-yl)acrylic acid |
70329-36-1 | 98% | 250mg |
¥786.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1133113-500mg |
(E)-3-(5-Methylthiophen-2-yl)acrylic acid |
70329-36-1 | 98% | 500mg |
¥1305.00 | 2024-05-03 |
(2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
70329-36-1 ((2E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid) Related Products
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- 3216-44-2(3-(thiophen-2-yl)prop-2-en-1-ol)
- 103262-82-4(2-Propenoic acid, 3-(5-ethyl-2-thienyl)-)
- 70329-37-2((2E)-3-(5-ethylthiophen-2-yl)prop-2-enoic acid)
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